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Compound of Interest

Compound Name: FK 3311

Cat. No.: B1672739 Get Quote

For researchers, scientists, and drug development professionals handling FK 3311 (CAS#

116686-15-8), a selective cyclooxygenase-2 (COX-2) inhibitor, proper disposal is crucial for

maintaining laboratory safety and environmental compliance. While specific disposal

instructions from a manufacturer's Safety Data Sheet (SDS) should always be prioritized, the

following procedures outline the standard and safe method for disposing of this and similar

research-grade chemical compounds.

Immediate Safety and Handling Considerations
Before disposal, it is essential to handle FK 3311 with appropriate personal protective

equipment (PPE), including safety goggles, gloves, and a lab coat. The compound should be

handled in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of

any dust or aerosols.

Quantitative Data Summary
For clarity and easy reference, the key identifiers and physical properties of FK 3311 are

summarized in the table below.
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Property Value

Chemical Name
N-(4-acetyl-2-(2,4-

difluorophenoxy)phenyl)methanesulfonamide

CAS Number 116686-15-8

Molecular Formula C15H13F2NO4S

Molecular Weight 341.33 g/mol

Appearance Crystalline solid

Storage Recommended at -20°C

Step-by-Step Disposal Protocol
The disposal of FK 3311, as with most laboratory chemicals, is a regulated process that

requires careful documentation and adherence to institutional and local guidelines. The

following steps provide a comprehensive operational plan for its proper disposal.

Step 1: Waste Identification and Classification FK 3311, being a synthetic chemical compound

used in research, must be treated as hazardous chemical waste. It should not be disposed of in

regular trash or down the drain.

Step 2: Containerization

Solid Waste: Collect any solid FK 3311 waste, including contaminated consumables such as

weigh boats, gloves, and paper towels, in a designated, compatible, and clearly labeled

hazardous waste container. The container should be made of a material that does not react

with the chemical and must have a secure, tight-fitting lid.

Liquid Waste: For solutions containing FK 3311, use a designated, leak-proof, and shatter-

resistant waste container. It is critical to ensure the container material is compatible with the

solvent used. Never mix incompatible waste streams.

Step 3: Labeling Proper labeling is mandatory for all chemical waste. The label on the waste

container for FK 3311 must include:
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The words "Hazardous Waste"

The full chemical name: "FK 3311" or "N-(4-acetyl-2-(2,4-

difluorophenoxy)phenyl)methanesulfonamide"

The concentration and quantity of the waste

The date the waste was first added to the container

The name of the principal investigator or laboratory contact

Step 4: Storage

Store the sealed and labeled waste container in a designated "Satellite Accumulation Area"

(SAA) within the laboratory.

This area must be at or near the point of generation and under the control of the laboratory

personnel.

Ensure that the stored waste is segregated from incompatible chemicals to prevent any

adverse reactions.

Step 5: Scheduling Waste Pickup

Once the waste container is full or has been in storage for a period approaching your

institution's limit (often 90 days), arrange for its collection by your institution's Environmental

Health & Safety (EHS) department or a licensed hazardous waste disposal contractor.

Follow your institution's specific procedures for requesting a waste pickup, which may

involve an online request system or direct communication with the EHS office.

Experimental Protocols
While this document focuses on disposal, any experimental protocol generating FK 3311 waste

should incorporate the above disposal steps into its methodology section to ensure that waste

management is considered from the outset of the experiment.
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Disposal Workflow Diagram
The logical flow of the FK 3311 disposal procedure is illustrated in the diagram below.

Step 1: Identify FK 3311 as Hazardous Waste

Step 2: Use Designated Waste Container

Step 3: Label Container with Contents and Hazard Information

Step 4: Store in Satellite Accumulation Area

Step 5: Schedule Pickup with EHS/Hazardous Waste Vendor

Proper Disposal by Licensed Facility
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Click to download full resolution via product page

Caption: Workflow for the proper disposal of FK 3311.

By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of FK 3311, thereby protecting themselves, their colleagues, and the environment.

Always consult your institution's specific chemical hygiene plan and waste disposal guidelines

for any additional requirements.

To cite this document: BenchChem. [Proper Disposal of FK 3311: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672739#fk-3311-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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